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Compound of Interest

Compound Name: 2,4,6-Trimethoxybenzaldehyde

Cat. No.: B041885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety protocols and handling

precautions for 2,4,6-Trimethoxybenzaldehyde (CAS No. 830-79-5). The information is

compiled to ensure the safety of laboratory and research personnel.

Hazard Identification and Classification
2,4,6-Trimethoxybenzaldehyde is classified as an irritant.[1] According to the Globally

Harmonized System (GHS), it presents the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1][2]

GHS Pictogram:

alt text

Hazard and Precautionary Statements:

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P304+P340: IF INHALED: Remove victim to fresh air and Keep at rest in a position

comfortable for breathing.[2]

Toxicological and Physical Data Summary
While extensive toxicological data is not available, the existing information and physical

properties are summarized below.

Table 1: Toxicological and Physical Properties
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Property Value Source

CAS Number 830-79-5 [2][3]

Molecular Formula C₁₀H₁₂O₄ [1][2]

Molecular Weight 196.20 g/mol [1][3]

Appearance
Light yellow crystalline solid or

slightly beige powder.
[2][3]

Melting Point 115 - 120 °C [2]

Boiling Point ~291 - 293 °C (rough estimate) [2][3]

Solubility Insoluble in water. [3][4]

Acute Toxicity No data available. [2]

Skin Corrosion/Irritation Causes skin irritation. [1][2]

Serious Eye Damage/Irritation Causes serious eye irritation. [1][2]

Germ Cell Mutagenicity

Evidence of sister chromatid

exchange in human

lymphocytes.

[2]

Carcinogenicity

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC.

[2]

Experimental Protocols & Handling Procedures
Detailed experimental protocols for toxicological studies are not available in standard safety

data sheets. However, the following sections outline the standard operational protocols for

handling, emergencies, and disposal based on compiled safety data.

Immediate medical attention is crucial in case of exposure. The following protocols should be

followed.

Table 2: First Aid Protocols
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Exposure Route Protocol Citations

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Get medical aid.

[2][3]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid.

[2][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Get

medical aid immediately.

[2][3]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Never give anything

by mouth to an unconscious

person. Get medical aid

immediately.

[2][3]

While not highly flammable, 2,4,6-Trimethoxybenzaldehyde is a combustible solid.

Table 3: Firefighting Data
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Parameter Details Citations

Flash Point
Not applicable / No data

available.
[2]

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[2]

Hazardous Combustion

Products

Carbon oxides are generated

during a fire.
[2]

Special Firefighting

Procedures

Firefighters should wear self-

contained breathing apparatus

(SCBA) and full protective

gear.

[2][3]

NFPA 704 Rating
Health: 0, Flammability: 1,

Reactivity: 0
[2]

In the event of a spill, the following workflow should be initiated to ensure safety and proper

containment.

Caption: Workflow for handling an accidental spill.

Protocol for Spills:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment (PPE). Avoid breathing vapors, mist, gas, or dust.[2][5]

Environmental Precautions: Prevent the substance from entering drains or water courses.[5]

Containment and Cleaning: Sweep up and shovel the material.[2] Avoid generating dust.[6]

Keep the collected material in suitable, closed containers for disposal.[2]

Handling, Storage, and Exposure Control
The logical flow of safe chemical handling, from acquisition to disposal, is critical for laboratory

safety.
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Caption: Logical flow for safe chemical lifecycle management.

Avoid contact with skin and eyes and inhalation of dust.[6]

Use only in areas with appropriate exhaust ventilation, especially where dust is formed.[2][5]

Wash hands thoroughly after handling.[3]

Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed and sealed when not in use.[2][3][5]

For solutions, recommended storage is at 4°C under nitrogen.[5]

Engineering controls and personal protective equipment are essential to minimize exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Citations

Eye/Face Protection

Wear chemical safety goggles

or glasses with side-shields

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.

[3][5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[3][7]

Respiratory Protection

Use a dust mask (type N95,

US) or equivalent where dust

formation is a risk.

Engineering Controls

Ensure adequate ventilation,

especially in confined areas.

Provide accessible safety

showers and eyewash

stations.

[5][7]
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Stability and Reactivity
Reactivity: No specific reactivity data is available.[2]

Chemical Stability: The substance is stable under recommended storage conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

Conditions to Avoid: Avoid dust formation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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